Cas no 78875-01-1 (4(3H)-Quinazolinone, 3-acetyl-6-nitro-)

4(3H)-Quinazolinone, 3-acetyl-6-nitro- structure
78875-01-1 structure
Product name:4(3H)-Quinazolinone, 3-acetyl-6-nitro-
CAS No:78875-01-1
MF:C10H7N3O4
MW:233.180281877518
CID:1793273
PubChem ID:12722013

4(3H)-Quinazolinone, 3-acetyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone, 3-acetyl-6-nitro-
    • 78875-01-1
    • DTXSID101291912
    • 3-Acetyl-6-nitro-4(3H)-quinazolinone
    • Inchi: InChI=1S/C10H7N3O4/c1-6(14)12-5-11-9-3-2-7(13(16)17)4-8(9)10(12)15/h2-5H,1H3
    • InChI Key: GJSBJTVUZZHPAO-UHFFFAOYSA-N
    • SMILES: CC(=O)N1C=NC2=C(C1=O)C=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 233.04365571g/mol
  • Monoisotopic Mass: 233.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.6Ų
  • XLogP3: 0.5

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